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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B14463800

Authored for researchers, scientists, and drug development professionals, this technical guide
provides an in-depth overview of the discovery, isolation, and characterization of
Enaminomycin C, an antibiotic produced by Streptomyces baarnensis.

Abstract

Enaminomycin C, a novel antibiotic, was discovered and isolated from the culture broth of
Streptomyces baarnensis strain No. 13120.[1][2] This compound, along with its co-metabolites
Enaminomycin A and B, belongs to the epoxy quinone family of antibiotics.[3] The structure of
Enaminomycin C has been determined as 2-oxo-4-amino-5-hydroxy-7-oxa-bicyclo[2][4]hept-3-
ene-3-carboxylic acid.[4] This guide details the fermentation process for its production, the
comprehensive methodology for its extraction and purification, and its key physico-chemical
and biological properties.

Discovery and Producing Organism

The producing microorganism, strain No. 13120, was identified as Streptomyces baarnensis
and subsequently designated as S. baarnensis No. 13120.[1][2] The discovery of
Enaminomycins A, B, and C was the result of screening for new antibiotics from streptomycete
culture broths.[1][2]

Fermentation Protocol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14463800?utm_src=pdf-interest
https://www.benchchem.com/product/b14463800?utm_src=pdf-body
https://www.benchchem.com/product/b14463800?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/711625/
https://www.jstage.jst.go.jp/article/antibiotics1968/31/9/31_9_829/_article
https://pubmed.ncbi.nlm.nih.gov/101500/
https://www.benchchem.com/product/b14463800?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/antibiotics1968/31/9/31_9_829/_article
https://pubmed.ncbi.nlm.nih.gov/711626/
https://pubmed.ncbi.nlm.nih.gov/711626/
https://pubmed.ncbi.nlm.nih.gov/711625/
https://www.jstage.jst.go.jp/article/antibiotics1968/31/9/31_9_829/_article
https://pubmed.ncbi.nlm.nih.gov/711625/
https://www.jstage.jst.go.jp/article/antibiotics1968/31/9/31_9_829/_article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14463800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The production of Enaminomycin C was achieved through conventional submerged culture
techniques.

2.1. Culture Medium and Conditions
o Fermentor: 30-liter jar fermentor[1][2]
o Cultivation: Submerged culture[1][2]

(Note: The specific composition of the fermentation medium, such as carbon and nitrogen
sources, mineral salts, and growth factors, as well as fermentation parameters like
temperature, pH, and aeration rate, were not detailed in the available literature.)

Isolation and Purification Workflow

The isolation of Enaminomycin C from the fermentation broth is a multi-step process involving
centrifugation, adsorption chromatography, and size-exclusion chromatography.[1][2]

Workflow for Enaminomycin C Isolation
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Caption: Isolation and purification workflow for Enaminomycins.

3.1. Detailed Experimental Protocols
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Step 1: Removal of Mycelia The culture broth is centrifuged to separate the supernatant
containing the dissolved antibiotics from the mycelial cake.[1][2]

Step 2: Adsorption Chromatography
e Adsorbent: Activated carbon column.[1][2]

e Procedure: The supernatant from the centrifugation step is passed through the activated
carbon column, where the Enaminomycins are adsorbed.[1][2]

Step 3: Elution
e Eluent: Aqueous acetone.[1][2]

e Procedure: The adsorbed antibiotics are eluted from the activated carbon column with
aqueous acetone to yield a crude extract.[1][2]

Step 4: Separation of Enaminomycins
o Chromatography: Size-exclusion chromatography.[1][2]
o Stationary Phase: Sephadex LH-20 column.[1][2]

e Procedure: The crude extract is applied to the Sephadex LH-20 column to separate
Enaminomycins A, B, and C from each other.[1][2]

Structural Elucidation and Physico-Chemical
Properties

The structure of Enaminomycin C was determined through analysis of its NMR spectrum and
other physico-chemical properties.[4]

Table 1: Physico-Chemical Properties of Enaminomycin C
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Property Value Reference

Molecular Formula C7H7NOs [3]

2-0x0-4-amino-5-hydroxy-7-
Chemical Structure oxa-bicyclo[2][4]hept-3-ene-3- [4]

carboxylic acid

Chemical Class Epoxy quinone [3]

) Epoxy, Primary Amine,
Functional Groups . (3]
Carboxylic Acid

Biological Activity

Enaminomycin C exhibits weak activity against both Gram-positive and Gram-negative
bacteria.[3] In contrast, Enaminomycin A, the most potent of the three, shows activity against
both types of bacteria and also demonstrates cytostatic effects on L1210 mouse leukemia cells
in vitro.[3]

Table 2: Comparative Biological Activity of Enaminomycins

Activity Activity

. . Cytostatic

against Gram- against Gram-
Compound . . Effect (L1210 Reference

positive negative

. . cells)

Bacteria Bacteria
Enaminomycin A Active Active Active [3]
Enaminomycin B Weakly Active Weakly Active Not Reported [3]
Enaminomycin C ~ Weakly Active Weakly Active Not Reported [3]

Conclusion

This technical guide has synthesized the available information on the discovery and isolation of
Enaminomycin C from Streptomyces baarnensis. The detailed protocols for fermentation and
purification, along with the summarized physico-chemical and biological data, provide a
comprehensive resource for researchers in the fields of natural product chemistry and antibiotic
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drug discovery. Further research could focus on optimizing the fermentation conditions to
improve the yield of Enaminomycin C and on exploring its potential as a lead compound for
the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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